Cas no 941938-81-4 (methyl 4-{2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate)

• Product Name: methyl 4-{2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate
• CAS No: 941938-81-4
• MF: C₂₄H₂₂N₄O₆
• MW: 462.454685688019
• CID: 5442574
• PubChem ID: 16956994
• Update Time: 2025-06-09

methyl 4-{2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl]amino]benzoate
• 941938-81-4
• F3222-1009
• methyl 4-({[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate
• AKOS004990598
• methyl 4-(2-(2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamido)benzoate
• STL095095
• methyl 4-[[2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetyl]amino]benzoate
• methyl 4-{2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate

• Inchi： 1S/C24H22N4O6/c1-32-20-9-6-16(12-21(20)33-2)18-13-19-23(30)27(10-11-28(19)26-18)14-22(29)25-17-7-4-15(5-8-17)24(31)34-3/h4-13H,14H2,1-3H3,(H,25,29)
• InChI Key： AKEUMCRTAHFKJD-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C3C=CC(=C(C=3)OC)OC)=NN2C=CN1CC(NC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 462.15393443g/mol
• Monoisotopic Mass: 462.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 651.7±55.0 °C(Predicted)
• pka: 12.95±0.70(Predicted)

Additional information on methyl 4-{2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate

Comprehensive Overview of Methyl 4-{2-[2-(3,4-Dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate (CAS No. 941938-81-4)

Methyl 4-{2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate (CAS No. 941938-81-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their diverse biological activities. The presence of a dimethoxyphenyl moiety and a methyl benzoate group in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's CAS No. 941938-81-4 is a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature. Its complex name, methyl 4-{2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate, reflects its intricate molecular architecture, which combines multiple functional groups. These include a pyrazolo[1,5-a]pyrazine core, a dimethoxyphenyl ring, and a methyl ester linkage, all of which contribute to its chemical reactivity and potential pharmacological properties.

In recent years, there has been growing interest in pyrazolo[1,5-a]pyrazine derivatives due to their potential therapeutic applications. Researchers have explored their roles as kinase inhibitors, anti-inflammatory agents, and even anticancer compounds. The specific structure of methyl 4-{2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate suggests it may interact with biological targets such as enzymes or receptors, making it a subject of ongoing studies in medicinal chemistry.

One of the key questions frequently searched by users is: "What are the potential applications of methyl 4-{2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate?" While definitive clinical applications are still under investigation, preliminary research indicates its potential in modulating cellular pathways. For instance, the dimethoxyphenyl group is often associated with antioxidant and neuroprotective effects, while the pyrazolo[1,5-a]pyrazine core may contribute to its binding affinity for specific proteins.

Another common query is: "How is methyl 4-{2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate synthesized?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and esterification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. These methods are essential for ensuring reproducibility in research and industrial applications.

The compound's CAS No. 941938-81-4 also plays a vital role in regulatory compliance and safety assessments. Researchers and manufacturers must adhere to guidelines when handling and storing this compound to ensure environmental and occupational safety. While it is not classified as a hazardous material, proper laboratory practices are recommended to minimize risks associated with its use.

In the context of AI-driven drug discovery, compounds like methyl 4-{2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate are increasingly being studied using computational models. Machine learning algorithms can predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This aligns with the broader trend of integrating artificial intelligence into pharmaceutical research to reduce costs and development timelines.

Furthermore, the compound's structural complexity makes it a valuable tool for chemical biology studies. Researchers can modify its functional groups to explore structure-activity relationships (SAR), which are crucial for optimizing drug candidates. The methyl benzoate moiety, for example, may influence the compound's solubility and bioavailability, factors that are critical for oral drug formulations.

As the scientific community continues to investigate methyl 4-{2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate, its potential applications in personalized medicine and targeted therapies are becoming increasingly apparent. With advancements in high-throughput screening and bioinformatics, this compound could emerge as a key player in the development of next-generation pharmaceuticals.

In summary, methyl 4-{2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate (CAS No. 941938-81-4) represents a fascinating area of research at the intersection of chemistry and biology. Its unique structure and potential biological activities make it a compound of significant interest for future studies. Whether in drug discovery, chemical biology, or computational modeling, this molecule holds promise for contributing to scientific and medical advancements.